Cas no 5465-21-4 ( )
structure
Product Name:
CAS No:5465-21-4
MF:C12H20ClNO2
MW:245.74570274353
CID:942382
PubChem ID:54605346
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-[2-(diethylamino)ethoxy]phenol,hydrochloride
- NSC28995
- NSC-28995
- 4-[2-(Diethylamino)ethoxy]phenol--hydrogen chloride (1/1)
- DTXSID50714009
- 5465-21-4
-
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- Inchi: 1S/C12H19NO2.ClH/c1-3-13(4-2)9-10-15-12-7-5-11(14)6-8-12;/h5-8,14H,3-4,9-10H2,1-2H3;1H
- InChI Key: HZSQSPUJRQCCJG-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)O)CCN(CC)CC
Computed Properties
- Exact Mass: 209.14167
- Monoisotopic Mass: 245.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7A^2
Experimental Properties
- Density: 1.037
- Boiling Point: 330.9°C at 760 mmHg
- Flash Point: 154°C
- Refractive Index: 1.523
- PSA: 32.7
- LogP: 2.91480
Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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